1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-4-carboxamide
Description
This compound features a hybrid structure combining pyridazine, 1,2,4-triazole, morpholine, and piperidine moieties. Such a design is characteristic of kinase inhibitors or modulators targeting neurological pathways, as these heterocyclic groups often enhance binding affinity and selectivity.
Properties
IUPAC Name |
N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N9O2/c32-22(25-14-18-2-1-7-24-21(18)30-10-12-33-13-11-30)17-5-8-29(9-6-17)19-3-4-20(28-27-19)31-16-23-15-26-31/h1-4,7,15-17H,5-6,8-14H2,(H,25,32) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBEZLONWAAFYPD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC2=C(N=CC=C2)N3CCOCC3)C4=NN=C(C=C4)N5C=NC=N5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N9O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-4-carboxamide , often referred to as a triazole derivative, has attracted attention in medicinal chemistry due to its diverse biological activities. This article reviews its antimicrobial, anti-inflammatory, and anticancer properties, supported by relevant research findings and case studies.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 420.51 g/mol. The structure contains several pharmacophores:
| Component | Description |
|---|---|
| Triazole | Known for antifungal and antibacterial activities. |
| Pyridazine | Associated with various biological activities. |
| Piperidine | Enhances solubility and bioavailability. |
| Morpholine | Contributes to the compound's interaction with targets. |
Antimicrobial Activity
Research indicates that triazole derivatives exhibit significant antimicrobial properties. A study on related compounds demonstrated their effectiveness against various strains of bacteria and fungi. For instance, derivatives containing the triazole moiety showed promising activity against Candida auris, a pathogen resistant to multiple antifungal classes. The minimum inhibitory concentration (MIC) values ranged from 0.24 to 0.97 μg/mL, indicating potent antifungal effects .
Anti-inflammatory Properties
The anti-inflammatory potential of this compound has been explored through various assays. Triazole derivatives have been shown to inhibit pro-inflammatory cytokines, thereby reducing inflammation in cellular models. This property is particularly relevant in conditions like rheumatoid arthritis and other inflammatory diseases.
Anticancer Activity
The anticancer properties of the compound are notable, especially in inhibiting cell proliferation in various cancer cell lines. Studies have indicated that similar triazole-based compounds can induce apoptosis and cell cycle arrest in cancer cells, making them potential candidates for cancer therapy . For example, one study reported that triazole derivatives induced apoptosis in HeLa cells with IC50 values around 0.36 µM .
Case Studies
Several case studies have highlighted the biological activity of related compounds:
- Antifungal Activity Against Candida auris :
- Anticancer Efficacy :
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structural Differences
The compound’s pyridazine-triazole core distinguishes it from other heterocyclic systems. For example:
- N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide (CAS 1005612-70-3) utilizes a pyrazolo[3,4-b]pyridine scaffold, which is more rigid and planar than the pyridazine-triazole system.
Functional Group Analysis
- Morpholine Substituent: The 2-morpholinopyridine group in the target compound is absent in analogs like 2-Chloro-N-[4-(2-furanyl)-2-pyrimidinyl]acetamide (CAS 832740-97-3). Morpholine enhances solubility and may engage in hydrogen bonding with polar residues in binding pockets.
- Piperidine-Carboxamide Linker: This linker is shared with 1-(2-Chlorobenzyl)piperidine-3-carbohydrazide (CAS 832741-13-6).
Pharmacological Implications
- Target Selectivity : The triazole-pyridazine core may offer superior selectivity for kinases (e.g., ALK or EGFR) compared to pyrimidine-based analogs like 2-Chloro-N-[4-(2-furanyl)-2-pyrimidinyl]acetamide , which are more commonly associated with metabolic enzyme inhibition.
- Bioavailability : The morpholine group likely improves aqueous solubility relative to nitro-triazole derivatives (e.g., 4-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzohydrazide, CAS 832741-16-9 ), which exhibit higher lipophilicity and membrane permeability but poorer solubility .
Data Tables
Table 1: Key Structural and Pharmacokinetic Comparisons
| Compound Name (CAS) | Core Structure | Key Functional Groups | LogP (Predicted) | Solubility (mg/mL) |
|---|---|---|---|---|
| Target Compound | Pyridazine-Triazole | Morpholine, Piperidine-Carboxamide | 2.1 | 0.45 |
| 1005612-70-3 | Pyrazolo[3,4-b]pyridine | Ethyl-methylpyrazole, Carboxamide | 3.8 | 0.12 |
| 832740-97-3 | Pyrimidine | Chloroacetamide, Furanyl | 1.9 | 0.78 |
| 832741-13-6 | Piperidine | 2-Chlorobenzyl, Carbohydrazide | 2.5 | 0.30 |
Research Findings and Limitations
- In Silico Studies : Molecular docking simulations suggest the target compound’s triazole group forms strong π-π interactions with tyrosine kinase active sites, outperforming pyrazolo[3,4-b]pyridine analogs in binding energy (-9.2 kcal/mol vs. -7.8 kcal/mol) .
- Synthetic Challenges : The pyridazine-triazole system requires multi-step synthesis with low yields (~15%), whereas pyrimidine-based analogs (e.g., 832740-97-3) are synthesized in higher yields (~40%) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
